Cas no 374756-71-5 (Isoxazole, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-)

• Product Name: Isoxazole, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-
• CAS No: 374756-71-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 2824571
• PubChem ID: 135494476
• Update Time: 2025-04-21

Isoxazole, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• DTXSID50465706
• 374756-71-5
• 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole
• Isoxazole, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-

• Inchi： 1S/C8H11N3O/c1-5-8(6(2)10-9-5)7-3-4-12-11-7/h3-4H2,1-2H3,(H,9,10)
• InChI Key： YCAKOJONNYQUDT-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(C)=NNC=2C)=N1

Computed Properties

• Exact Mass: 165.090211983Da
• Monoisotopic Mass: 165.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.3Ų